Cas no 1506214-82-9 (5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride)

• Product Name: 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride
• CAS No: 1506214-82-9
• MF: C₄H₃Cl₂NO₂S₂
• MW: 232.108116388321
• CID: 5219508
• PubChem ID: 75488633
• Update Time: 2025-10-31

5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolesulfonyl chloride, 5-chloro-3-methyl-
• 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride

• Inchi： 1S/C4H3Cl2NO2S2/c1-2-3(11(6,8)9)4(5)10-7-2/h1H3
• InChI Key： PHYZPDAYAKGRKB-UHFFFAOYSA-N
• SMILES： S1C(Cl)=C(S(Cl)(=O)=O)C(C)=N1

Additional information on 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride

Introduction to 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride (CAS No. 1506214-82-9)

5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride, identified by the chemical abstracts service number 1506214-82-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic sulfonamide derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and sulfonyl chloride functional groups enhances its reactivity, enabling diverse chemical transformations that are pivotal in drug discovery and material science.

The thiazole core, a six-membered aromatic ring containing sulfur and nitrogen atoms, is well-documented for its role in medicinal chemistry. Thiazole derivatives are widely recognized for their antimicrobial, antifungal, and anti-inflammatory properties. In particular, 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride serves as a key building block for constructing more complex pharmacophores. Its structural features allow for selective modifications at the chloro and sulfonyl chloride positions, facilitating the development of novel compounds with tailored biological activities.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing sulfonamides, which are prevalent in many therapeutic agents. The sulfonyl chloride moiety is particularly valuable as it can undergo nucleophilic substitution reactions to introduce various functional groups, thereby expanding the chemical space for drug design. For instance, researchers have leveraged 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride to synthesize sulfonamides with potential applications in treating neurological disorders and infectious diseases.

In the context of modern drug development, the demand for efficient and scalable synthetic routes has driven innovation in the use of 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride. Recent studies have demonstrated its role in generating sulfonamides that exhibit inhibitory effects on enzymes such as carbonic anhydrase and proteases. These enzymes are often targeted in therapeutic strategies due to their involvement in metabolic pathways and disease mechanisms. The ability to modify the thiazole scaffold at specific positions allows for fine-tuning of enzyme binding affinities, leading to more potent and selective inhibitors.

The agrochemical sector has also benefited from the versatility of 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride. Sulfonamide-based compounds are known for their herbicidal and fungicidal properties, making them essential in crop protection formulations. By incorporating this thiazole derivative into agrochemical syntheses, researchers can develop novel pesticides with improved efficacy and environmental compatibility. The chloro group's reactivity further enables cross-coupling reactions, such as Suzuki-Miyaura couplings, which are instrumental in constructing biaryl sulfonamides—a class of compounds with enhanced biological activity.

From a mechanistic standpoint, the reactivity of 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride is influenced by its electronic distribution and steric environment. The electron-withdrawing nature of the sulfonyl chloride group enhances the electrophilicity of the adjacent carbon atoms in the thiazole ring. This characteristic is exploited in transition-metal-catalyzed reactions, where palladium and copper complexes facilitate C-C bond formations involving this intermediate. Such transformations are crucial for constructing complex molecular architectures that mimic natural products or exhibit unique biological functions.

The synthesis of 5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride typically involves multi-step processes starting from commercially available precursors such as thioamides or halogenated thiazoles. Advanced techniques like flow chemistry have been employed to optimize reaction conditions, improving yields and purity while reducing waste generation. These green chemistry approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion,5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride (CAS No. 1506214-82-9) represents a cornerstone compound in synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and reactivity make it indispensable in medicinal chemistry, agrochemistry, and material science. As research continues to uncover new applications for this compound,5-chloro-3-methyl-1,2-thiazole-4-sulfonyl chloride is poised to remain at the forefront of innovation-driven chemical synthesis.